molecular formula C10H14O2 B8367717 alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol

alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol

Cat. No. B8367717
M. Wt: 166.22 g/mol
InChI Key: RPIZVLPSMHDYAY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol is a useful research compound. Its molecular formula is C10H14O2 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

alpha-Methyl-alpha-(4'-hydroxy-2'-methylphenyl)ethanol

Molecular Formula

C10H14O2

Molecular Weight

166.22 g/mol

IUPAC Name

4-(2-hydroxypropan-2-yl)-3-methylphenol

InChI

InChI=1S/C10H14O2/c1-7-6-8(11)4-5-9(7)10(2,3)12/h4-6,11-12H,1-3H3

InChI Key

RPIZVLPSMHDYAY-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1)O)C(C)(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methylmagnesium bromide (30 ml, 90 mmol, 3M solution) dissolved in tetrahydrofuran (15 ml), a solution of compound (16) (4.5 g, 30 mmol) dissolved in tetrahydrofuran (10 ml) was slowly added dropwise at −78° C. When the dropping was completed, was slowly heated to −40° C., and stirred for 5 hours. After heating to 0° C., the solution was stirred for one hour, and then, ammonium chloride (50 ml) was slowly added dropwise thereto. The reaction solution was extracted with organic solvent, washed, dried and purified by using column chromatography (eluent: hexane/ethyl acetate=10/1) to obtain 4.0 g (80%) of pure compound (17).
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step Two
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
50 mL
Type
reactant
Reaction Step Three

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